Cas no 1336568-93-4 (methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate)

• Product Name: methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate
• CAS No: 1336568-93-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6178022
• PubChem ID: 165671677
• Update Time: 2025-06-07

methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1336568-93-4
• EN300-7456908
• methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate

• Inchi： 1S/C9H17NO2/c1-9(2,8(11)12-3)7(10)6-4-5-6/h6-7H,4-5,10H2,1-3H3/t7-/m0/s1
• InChI Key： SMXBVUPVPLXXMS-ZETCQYMHSA-N
• SMILES： O(C)C(C(C)(C)[C@H](C1CC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate

Methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate (CAS No. 1336568-93-4): A Comprehensive Overview

Methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate, identified by its CAS number 1336568-93-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention for its potential applications in drug development and metabolic studies. The detailed exploration of this compound not only highlights its chemical properties but also delves into its biological significance and emerging research applications.

The molecular structure of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate consists of a cyclopropyl ring substituted with an amino group at the 3-position and a methyl ester group at the 2-position. This configuration imparts a high degree of steric hindrance, which can influence its interactions with biological targets. The presence of the (3S) configuration suggests a specific spatial arrangement that may be crucial for its biological activity, making it a subject of intense study in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The stereochemistry of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate aligns with this trend, as the (S) configuration often correlates with improved pharmacological properties. Studies have shown that such stereoisomers can exhibit distinct pharmacokinetic profiles, which are critical for optimizing drug delivery and therapeutic outcomes.

One of the most compelling aspects of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural motifs are reminiscent of natural products and bioactive molecules, suggesting that it could serve as a building block for novel drug candidates. Researchers have been exploring its utility in the development of enzymes inhibitors, particularly those targeting metabolic pathways relevant to diseases such as diabetes and cancer.

The biological activity of this compound has been investigated in several preclinical studies. Initial findings indicate that it may possess inhibitory effects on certain enzymes involved in amino acid metabolism. These enzymes play a crucial role in maintaining cellular homeostasis and their dysregulation is associated with various pathological conditions. By modulating these enzymatic activities, methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate could potentially offer therapeutic benefits in treating such disorders.

Moreover, the compound's structural features make it an attractive candidate for computational studies aimed at understanding molecular interactions at the atomic level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to model how methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate interacts with biological targets. These studies not only provide insights into its mechanism of action but also aid in the design of derivatives with enhanced properties.

The synthesis of methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate presents unique challenges due to its complex stereochemistry. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric synthesis and chiral auxiliary methods have been particularly useful in achieving the desired stereochemical outcome. These advancements are crucial for enabling further exploration of its pharmacological potential.

In conclusion, methyl (3S)-3-amino-3-cyclopropyl-2,2-dimethylpropanoate (CAS No. 1336568-93-4) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and stereochemistry make it a valuable tool for studying enzyme inhibition and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.